Cas no 89266-70-6 (1,2-Benzenediol,4-propyl-, 1,2-diacetate)

• Product Name: 1,2-Benzenediol,4-propyl-, 1,2-diacetate
• CAS No: 89266-70-6
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 724237
• PubChem ID: 192226
• Update Time: 2025-04-19

1,2-Benzenediol,4-propyl-, 1,2-diacetate Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,4-propyl-, 1,2-diacetate
• (2-acetyloxy-4-propylphenyl) acetate
• 1,2-diacetoxy-4-propylbenzene
• SCHEMBL9588895
• 4-Dapb
• 89266-70-6
• DTXSID60237597

• Inchi： 1S/C13H16O4/c1-4-5-11-6-7-12(16-9(2)14)13(8-11)17-10(3)15/h6-8H,4-5H2,1-3H3
• InChI Key： ASXCXYNHCRSLLJ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1=C(C=CC(=C1)CCC)OC(C)=O

Computed Properties

• Exact Mass: 236.105
• Monoisotopic Mass: 236.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.103
• Boiling Point: 310.7°C at 760 mmHg
• Flash Point: 147.9°C
• Refractive Index: 1.501

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters